Cas no 3938-16-7 (3,6-dichlorobenzene-1,2-diol)

• Product Name: 3,6-dichlorobenzene-1,2-diol
• CAS No: 3938-16-7
• MF: C₆H₄Cl₂O₂
• MW: 179.00076007843
• MDL: MFCD24713467
• CID: 892073
• PubChem ID: 32819
• Update Time: 2025-05-20

3,6-dichlorobenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3,6-DICHLOROCATECHOL
• 3,6-dichlorobenzene-1,2-diol
• 1,2-Benzenediol,3,6-dichloro
• 1,4-dichloro-2,3-dihydroxybenzene
• 3,6-Dichlor-brenzcatechin
• 3,6-Dichloro-1,2-benzenediol
• 3,6-Dichloro-1,2-dihydroxybenzene
• 3,6-dichloropyrocatechol
• EN300-125213
• AKOS022640107
• BS-50623
• 1,2-Benzenediol, 3,6-dichloro-
• HY-133612
• MFCD24713467
• DTXSID3073971
• OLCABUKQCUOXNU-UHFFFAOYSA-N
• C07094
• 3938-16-7
• Q27103633
• CS-0128398
• 3,6-Dichloro-1,2-benzenediol #
• DA-49517
• 3,6-Dichloro-benzene-1,2-diol
• Pyrocatechol, 3,6-dichloro- (7CI, 8CI)
• CHEBI:28318
• SCHEMBL2935032

• MDL： MFCD24713467
• Inchi： 1S/C6H4Cl2O2/c7-3-1-2-4(8)6(10)5(3)9/h1-2,9-10H
• InChI Key： OLCABUKQCUOXNU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1O)O)Cl

Computed Properties

• Exact Mass: 177.95900
• Monoisotopic Mass: 177.9588348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 241.1±35.0 °C at 760 mmHg
• Flash Point: 99.6±25.9 °C
• PSA: 40.46000
• LogP: 2.40460
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,6-dichlorobenzene-1,2-diol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 3,6-dichlorobenzene-1,2-diol

3,6-Dichlorobenzene-1,2-Diol: A Comprehensive Overview

The compound CAS No. 3938-16-7, commonly referred to as 3,6-dichlorobenzene-1,2-diol, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of diols, specifically a benzene diol with two hydroxyl groups and two chlorine substituents. Its molecular formula is C₇H₆Cl₂O₂, and it has a molecular weight of 205.04 g/mol. The compound is characterized by its ortho-dihydroxy groups on the benzene ring, which contribute to its reactivity and versatility in various chemical reactions.

The synthesis of 3,6-dichlorobenzene-1,2-diol typically involves the oxidation of dihydroxybenzenes or the hydroxylation of chlorobenzene derivatives. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate the formation of diols from arene precursors. These methods not only enhance yield but also minimize environmental impact by reducing the use of hazardous reagents.

3,6-Dichlorobenzene-1,2-diol exhibits interesting physical and chemical properties that make it valuable in various industries. It is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. The compound's hydroxyl groups make it a good hydrogen bond donor, which influences its solubility and reactivity. Additionally, the presence of chlorine atoms imparts electronic effects that modulate the compound's acidity and nucleophilicity.

In terms of applications, 3,6-dichlorobenzene-1,2-diol finds use in pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules with potential anti-inflammatory and antioxidant properties. Recent studies have highlighted its role in drug design targeting neurodegenerative diseases due to its ability to modulate oxidative stress pathways.

The compound also plays a significant role in agrochemicals as a precursor for fungicides and herbicides. Its ability to inhibit fungal growth has been attributed to its interaction with cellular membranes and enzyme systems. Researchers have reported enhanced efficacy when 3,6-dichlorobenzene-1,2-diol is incorporated into nanoformulations, improving bioavailability and reducing environmental toxicity.

In materials science, CAS No. 3938-16-7 is employed as a building block for advanced polymers and coatings. Its diol functionality allows for polymerization reactions that yield materials with tailored mechanical and thermal properties. Recent advancements in green chemistry have led to the development of biodegradable polymers using this compound as a monomer.

The environmental impact of 3,6-dichlorobenzene-1,2-diol has been a topic of recent research interest. Studies indicate that while it is not inherently toxic at low concentrations, improper disposal can lead to bioaccumulation in aquatic ecosystems. Efforts are underway to develop sustainable methods for its production and waste management to mitigate environmental risks.

In conclusion, CAS No. 3938-16-7, or 3,6-dichlorobenzene-1,2-diol, is a versatile compound with significant potential across multiple industries. Its unique structure enables diverse applications ranging from pharmaceuticals to materials science. Ongoing research continues to uncover new avenues for its utilization while addressing environmental concerns associated with its production and use.